Cas no 1005576-81-7 (ethyl 2-(4-nitro-1H-pyrazol-1-yl)propanoate)

• Product Name: ethyl 2-(4-nitro-1H-pyrazol-1-yl)propanoate
• CAS No: 1005576-81-7
• MF: C₈H₁₁N₃O₄
• MW: 213.190641641617
• MDL: MFCD04967316
• CID: 3056941
• PubChem ID: 17024614
• Update Time: 2025-04-21

ethyl 2-(4-nitro-1H-pyrazol-1-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• 2-(4-Nitro-pyrazol-1-yl)-propionic acid ethyl ester
• AKOS B016170
• AKOS PAO-0943
• ART-CHEM-BB B016170
• ethyl 2-(4-nitro-1H-pyrazol-1-yl)propanoate
• ethyl 2-(4-nitropyrazol-1-yl)propanoate
• AKOS015922381
• SCHEMBL26078457
• BBL038666
• STK312389
• AKOS000305878
• ethyl2-(4-nitro-1H-pyrazol-1-yl)propanoate
• CS-0298782
• EN300-229019
• 1005576-81-7

• MDL： MFCD04967316
• Inchi： 1S/C8H11N3O4/c1-3-15-8(12)6(2)10-5-7(4-9-10)11(13)14/h4-6H,3H2,1-2H3
• InChI Key： ACEYKTXCOYTLGM-UHFFFAOYSA-N
• SMILES： O(CC)C(C(C)N1C=C(C=N1)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 213.07495584Da
• Monoisotopic Mass: 213.07495584Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 89.9Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 328.4±22.0 °C at 760 mmHg
• Flash Point: 152.4±22.3 °C
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

ethyl 2-(4-nitro-1H-pyrazol-1-yl)propanoate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)